2-Methyl-1-(4-methylpiperazin-1-yl)propan-2-amine
Description
“2-Methyl-1-(4-methylpiperazin-1-yl)propan-2-amine” is a unique chemical with the empirical formula C9H21N3 . It has a molecular weight of 171.28 . This compound is typically in solid form .
Molecular Structure Analysis
The SMILES string for this compound is CN1CCN(CC1)CC©©N . The InChI key is GBADJQGJTQQHGC-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
This compound is typically in solid form . It has a molecular weight of 171.28 . The SMILES string for this compound is CN1CCN(CC1)CC©©N . The InChI key is GBADJQGJTQQHGC-UHFFFAOYSA-N .Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of 2-Methyl-1-(4-methylpiperazin-1-yl)propan-2-amine:
Pharmaceutical Development
2-Methyl-1-(4-methylpiperazin-1-yl)propan-2-amine is often used in the development of pharmaceutical compounds. Its structure, which includes a piperazine ring, makes it a valuable intermediate in the synthesis of various drugs, particularly those targeting the central nervous system. Researchers utilize this compound to create new therapeutic agents for conditions such as anxiety, depression, and schizophrenia .
Chemical Synthesis
This compound serves as a building block in organic synthesis. Its unique structure allows it to be used in the creation of more complex molecules. It is particularly useful in the synthesis of heterocyclic compounds, which are prevalent in many pharmaceuticals and agrochemicals .
Biological Research
In biological research, 2-Methyl-1-(4-methylpiperazin-1-yl)propan-2-amine is used as a reagent to study various biochemical pathways. Its ability to interact with different biological molecules makes it a valuable tool for understanding cellular processes and the effects of potential drugs on these processes .
Neurochemical Studies
Given its structural similarity to certain neurotransmitters, this compound is used in neurochemical studies to investigate the functioning of neurotransmitter systems. Researchers use it to explore the mechanisms of neurotransmission and to develop new treatments for neurological disorders .
Material Science
In material science, 2-Methyl-1-(4-methylpiperazin-1-yl)propan-2-amine is used in the development of new materials with specific properties. Its incorporation into polymer matrices can enhance the mechanical and thermal properties of the resulting materials, making them suitable for various industrial applications .
Analytical Chemistry
This compound is also employed in analytical chemistry as a standard or reference material. Its well-defined chemical properties make it useful for calibrating instruments and validating analytical methods, ensuring the accuracy and reliability of experimental results .
Agrochemical Research
In the field of agrochemical research, 2-Methyl-1-(4-methylpiperazin-1-yl)propan-2-amine is used to develop new pesticides and herbicides. Its ability to interact with biological targets in plants and pests makes it a valuable component in the creation of more effective and environmentally friendly agrochemicals .
Medicinal Chemistry
Medicinal chemists use this compound to design and synthesize new drug candidates. Its versatility and reactivity allow for the creation of a wide range of bioactive molecules, which can then be tested for therapeutic potential against various diseases .
properties
IUPAC Name |
2-methyl-1-(4-methylpiperazin-1-yl)propan-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H21N3/c1-9(2,10)8-12-6-4-11(3)5-7-12/h4-8,10H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GBADJQGJTQQHGC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(CN1CCN(CC1)C)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H21N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40390230 |
Source
|
| Record name | 2-Methyl-1-(4-methylpiperazin-1-yl)propan-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40390230 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
171.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Methyl-1-(4-methylpiperazin-1-yl)propan-2-amine | |
CAS RN |
84725-48-4 |
Source
|
| Record name | α,α,4-Trimethyl-1-piperazineethanamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=84725-48-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Methyl-1-(4-methylpiperazin-1-yl)propan-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40390230 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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